3-Ethyl-2-methylbenzoxazolium iodide
Overview
Description
The compound "3-Ethyl-2-methylbenzoxazolium iodide" is not directly mentioned in the provided papers. However, the papers discuss various ionic liquids and their interactions, particularly those derived from 1-ethyl-3-methylimidazolium iodide (emimI), which is structurally related to the compound of interest. These studies explore the electrochemical properties, interfacial structures, and reaction media capabilities of imidazolium iodide-based ionic liquids .
Synthesis Analysis
None of the provided papers directly address the synthesis of 3-Ethyl-2-methylbenzoxazolium iodide. However, the synthesis of related ionic liquids and their derivatives, such as 1-ethyl-3-methylimidazolium iodide, is implied within the context of their use as solvents or electrolytes in various studies .
Molecular Structure Analysis
The molecular structure of 3-Ethyl-2-methylbenzoxazolium iodide is not analyzed in the provided papers. However, the structure of related ionic liquids, such as 1-ethyl-3-methylimidazolium iodide, is crucial for their function in electrochemical applications and as reaction media. For example, the interaction of the iodine atom with the imidazolium group is significant for the photophysics of these compounds .
Chemical Reactions Analysis
The provided papers discuss the chemical reactions involving imidazolium iodide-based ionic liquids. For instance, the acylative cleavage of ethers using ionic liquids derived from 1-ethyl-3-methylimidazolium iodide and aluminum chloride is described, highlighting the role of these ionic liquids as solvents in such reactions . Additionally, the electro-oxidation of iodide in the presence of gold electrodes and the formation of diiodoaurate and triiodide intermediates are discussed .
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazolium iodide-based ionic liquids are extensively studied in the provided papers. These properties include the formation of interfacial structures, capacitance behavior, and the adsorption kinetics of ions at electrode interfaces . The electrochemical characteristics, such as the oxidation and reduction processes of the iodide/triiodide couple, are also analyzed, providing insights into the mass-transport mechanisms and the stability of triiodide in these ionic liquids .
Scientific Research Applications
Optical Recording Media : A study by Kuramoto, Natsukawa, and Asao (1989) investigated the synthesis and characterization of deep-colored squarylium dyes, including derivatives of 3-ethyl-2-methylbenzoxazolium iodide. These dyes showed potential for use in optical recording systems due to their high absorption in the infrared wavelength region (Kuramoto, Natsukawa, & Asao, 1989).
Bioimaging : Wang, Wang, and Xian (2018) developed a new fluorescent and chromogenic dual channel signal cyanide ion probe using 3-ethyl-2-methylbenzoxazolium iodide. This probe showed high selectivity and strong anti-jamming capability, making it suitable for applications in bioimaging (Wang, Wang, & Xian, 2018).
Catalysis and Material Science : A study by Lai et al. (2014) focused on synthesizing benzimidazole-bridged dinuclear ferrocenyl derivatives, including 3-ethylbenzimidazolium iodide. These compounds showed potential as catalysts in the thermal decomposition of ammonium perchlorate, which is significant for solid propellant applications (Lai et al., 2014).
Solar Energy : Shi et al. (2009) reported on the improved preparation of 3-ethyl-1-methylimidazolium trifluoroacetate, an ionic liquid that can be used in dye-sensitized solar cells. Their work highlights the potential of such ionic liquids, derived from compounds like 3-ethyl-2-methylbenzoxazolium iodide, in renewable energy applications (Shi et al., 2009).
properties
IUPAC Name |
3-ethyl-2-methyl-1,3-benzoxazol-3-ium;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12NO.HI/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;/h4-7H,3H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWYLWSUBQEUMC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=C(OC2=CC=CC=C21)C.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60884141 |
Source
|
| Record name | Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-2-methylbenzoxazolium iodide | |
CAS RN |
5260-37-7 |
Source
|
| Record name | Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5260-37-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005260377 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoxazolium, 3-ethyl-2-methyl-, iodide (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethyl-2-methylbenzoxazolium iodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.699 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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